Cas no 14796-02-2 (Benzamide,4,4'-[(2,3,5,6-tetrafluoro-p-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI))

• Product Name: Benzamide,4,4'-[(2,3,5,6-tetrafluoro-p-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI)
• CAS No: 14796-02-2
• MF: C₂₀H₄F₁₂N₂O₄
• MW: 564.237607002258
• CID: 233670
• PubChem ID: 297565
• Update Time: 2025-04-19

Benzamide,4,4'-[(2,3,5,6-tetrafluoro-p-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,4,4'-[(2,3,5,6-tetrafluoro-p-phenylene)dioxy]bis[2,3,5,6-tetrafluoro- (8CI)
• 4-[4-(4-carbamoyl-2,3,5,6-tetrafluorophenoxy)-2,3,5,6-tetrafluorophenoxy]-2,3,5,6-tetrafluorobenzamide
• 1,4-Bis-(4-carbamoyl-2,3,5,6-tetrafluorphenoxy)-tetrafluorbenzol
• AC1L6RTC
• NSC168748
• DTXSID40305006
• 14796-02-2
• NSC-168748

• Inchi： 1S/C20H4F12N2O4/c21-3-1(19(33)35)4(22)8(26)15(7(3)25)37-17-11(29)13(31)18(14(32)12(17)30)38-16-9(27)5(23)2(20(34)36)6(24)10(16)28/h(H2,33,35)(H2,34,36)
• InChI Key： QVTYHQXOLJBYFK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC1C(=C(C(C(N)=O)=C(C=1F)F)F)F)F)F)OC1C(=C(C(C(N)=O)=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 563.99792
• Monoisotopic Mass: 563.9979446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.64
• LogP: 6.53880